Cas no 1804150-66-0 (7-Amino-6-trifluoromethyl-1H-benzimidazole)

• Product Name: 7-Amino-6-trifluoromethyl-1H-benzimidazole
• CAS No: 1804150-66-0
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4825958
• Update Time: 2025-10-31

7-Amino-6-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Amino-6-trifluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H6F3N3/c9-8(10,11)4-1-2-5-7(6(4)12)14-3-13-5/h1-3H,12H2,(H,13,14)
• InChI Key： QXVRXJJEKRWLHQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1N)N=CN2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7

Additional information on 7-Amino-6-trifluoromethyl-1H-benzimidazole

Introduction to 7-Amino-6-trifluoromethyl-1H-benzimidazole (CAS No. 1804150-66-0)

7-Amino-6-trifluoromethyl-1H-benzimidazole is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1804150-66-0, belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The structural features of 7-amino-6-trifluoromethyl-1H-benzimidazole, particularly the presence of an amino group at the 7-position and a trifluoromethyl group at the 6-position, contribute to its unique chemical properties and potential therapeutic applications.

The benzimidazole core is a privileged scaffold in drug discovery, with numerous examples of benzimidazole derivatives exhibiting pharmacological effects ranging from antiviral to anticancer activities. The introduction of fluorine atoms into aromatic rings, as seen in this compound, is a common strategy to modulate metabolic stability, binding affinity, and overall biological activity. The trifluoromethyl group, in particular, is known to enhance lipophilicity and binding interactions with biological targets, making it a valuable moiety in medicinal chemistry.

Recent advancements in computational chemistry and structure-based drug design have further highlighted the importance of 7-amino-6-trifluoromethyl-1H-benzimidazole as a potential lead compound. Researchers have leveraged molecular modeling techniques to explore its interactions with various enzymes and receptors. For instance, studies suggest that this compound may interact with enzymes involved in DNA replication and repair, which are critical targets in oncology research. The amino group at the 7-position provides a site for further functionalization, allowing for the synthesis of analogs with enhanced potency or selectivity.

In the realm of oncology, benzimidazole derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The structural flexibility of 7-amino-6-trifluoromethyl-1H-benzimidazole allows it to mimic natural substrates or inhibitors, thereby disrupting aberrant signaling pathways in tumor cells. Preliminary in vitro studies have demonstrated its ability to inhibit the activity of certain kinases, suggesting its potential as an anti-cancer agent. Additionally, the trifluoromethyl group may contribute to resistance against metabolic degradation, ensuring prolonged biological activity.

Beyond oncology, 7-amino-6-trifluoromethyl-1H-benzimidazole has been explored for its antimicrobial properties. The benzimidazole scaffold is well-documented for its efficacy against various bacterial and fungal pathogens. The incorporation of fluorine atoms can enhance the compound's ability to disrupt microbial cell wall synthesis or other vital processes. This makes it a promising candidate for developing novel antimicrobial agents to combat drug-resistant strains.

The synthesis of 7-amino-6-trifluoromethyl-1H-benzimidazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic approaches not only facilitate the production of this compound but also provide insights into scalable manufacturing processes for related derivatives.

From a pharmacokinetic perspective, the presence of both polar (amino) and lipophilic (trifluoromethyl) groups in 7-amino-6-trifluoromethyl-1H-benzimidazole influences its absorption, distribution, metabolism, and excretion (ADME) profile. This balance is crucial for optimizing bioavailability and minimizing side effects. Pharmacokinetic studies are essential for understanding how this compound behaves within the body and for guiding further development efforts.

The growing interest in fluorinated benzimidazoles has spurred numerous research initiatives aimed at discovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the full potential of this class of compounds. High-throughput screening (HTS) campaigns have been instrumental in identifying novel derivatives with improved pharmacological profiles. These efforts are complemented by advances in synthetic chemistry that enable rapid access to structurally diverse libraries.

Regulatory considerations also play a vital role in the development of 7-amino-6-trifluoromethyl-1H-benzimidazole as a drug candidate. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Preclinical studies are necessary to evaluate toxicity and efficacy before human trials can commence. These studies provide critical data for regulatory submissions and help determine whether further development is warranted.

In conclusion,7-amino-6-trifluoromethyl-1H-benzimidazole (CAS No. 1804150-66-0) represents a compelling example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for benzimidazole derivatives,7-amino-6-trifluoromethyl-1H-benzimbidazole is poised to remain at the forefront of medicinal chemistry innovation.